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Compound of Interest

Compound Name: Cck-33

Cat. No.: B1591339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical, immediate safety and logistical information for the handling and

disposal of Cholecystokinin-33 (Cck-33). Adherence to these procedural steps is essential for

ensuring laboratory safety and maintaining the integrity of experimental outcomes.

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Cck-33 is not readily available, it should be

handled as a potentially hazardous chemical. The full toxicological properties have not been

extensively documented. Therefore, a comprehensive approach to personal protection is

crucial to minimize exposure. The following table summarizes the recommended PPE for

handling Cck-33, particularly in its lyophilized powder form.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and liquid

splashes. Must meet

appropriate national standards

(e.g., ANSI Z87.1 in the US).

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing,

such as during the initial

reconstitution of the lyophilized

powder.

Body Protection Laboratory Coat

A standard, buttoned lab coat

is the minimum requirement to

protect clothing and skin from

potential splashes.

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

recommended for their

chemical resistance. Gloves

should be inspected before

use and changed immediately

after contact with the peptide.

[1]

Respiratory Protection Fume Hood or Respirator

Work with lyophilized Cck-33

powder should be conducted

in a certified chemical fume

hood to prevent inhalation. If a

fume hood is not available, a

properly fitted N95 or higher

respirator is recommended.

General Attire
Long Pants & Closed-Toe

Shoes

Required minimum attire for

working in any laboratory

where hazardous materials are

handled.
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Operational Plan: From Receipt to Disposal
A structured operational plan ensures that Cck-33 is handled safely and efficiently throughout

its lifecycle in the laboratory.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Lyophilized Cck-33 should be stored in a freezer at -20°C or colder for long-term

stability.[1] Keep the container tightly sealed to prevent moisture absorption.

Labeling: Ensure the container is clearly labeled with the compound name, date received,

and any hazard warnings.

Handling and Experimental Use
Designated Area: All handling of Cck-33 should be confined to a designated and properly

placarded area of the laboratory.

Reconstitution:

Before opening, allow the vial of lyophilized Cck-33 to equilibrate to room temperature to

prevent condensation.

Perform reconstitution within a chemical fume hood to minimize inhalation risk.

Use a suitable sterile solvent as determined by the experimental protocol.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the peptide, it is

recommended to aliquot the reconstituted solution into single-use volumes for storage.

Spill Response: In the event of a spill, decontaminate the area with a suitable laboratory

disinfectant. Absorb liquid spills with inert material and collect all contaminated materials for

disposal as hazardous waste.

Disposal Plan
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Proper disposal of Cck-33 and associated contaminated materials is crucial to prevent

environmental release and ensure regulatory compliance. All waste should be handled in

accordance with institutional and local regulations for chemical waste.

Solid Waste: All contaminated solid waste, including gloves, pipette tips, and empty vials,

should be collected in a designated and clearly labeled hazardous waste container.

Liquid Waste: Unused or waste solutions of Cck-33 should be collected in a labeled

hazardous waste container. Do not dispose of Cck-33 solutions down the drain.[2]

Depending on institutional guidelines, chemical deactivation may be required before final

disposal. Consult your institution's Environmental Health and Safety (EHS) office for specific

protocols.[3]

Cck-33 Signaling Pathways
Cck-33 exerts its biological effects by binding to and activating two types of G protein-coupled

receptors: the Cholecystokinin A receptor (CCK-A, also known as CCK1R) and the

Cholecystokinin B receptor (CCK-B, also known as CCK2R or the gastrin receptor).[4][5]

Activation of these receptors initiates multiple downstream signaling cascades.
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Caption: Cck-33 signaling through the CCK-A receptor.
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Caption: Cck-33 signaling through the CCK-B receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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